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Compound of Interest

Compound Name: Disodium EDTA

Cat. No.: B3056728 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate and essential safety and logistical information

for the handling of Disodium EDTA (Disodium ethylenediaminetetraacetate), a common

chelating agent. Adherence to these guidelines is critical to minimize risks and ensure a safe

laboratory environment.

Personal Protective Equipment (PPE)
When handling Disodium EDTA, particularly in its solid form, appropriate personal protective

equipment must be worn to prevent exposure. The primary hazards associated with Disodium
EDTA are inhalation of dust, which can be harmful, and potential eye and skin irritation.[1][2][3]
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PPE Category Item Specifications

Eye/Face Protection
Safety Glasses with side

shields or Goggles

Must be worn to protect

against dust particles and

splashes. A face shield may be

necessary for large quantities

or when there is a significant

risk of splashing.

Hand Protection Chemical-resistant gloves

Nitrile rubber gloves are

suitable.[3] Gloves should be

inspected before use and

disposed of properly after

handling.

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect the skin and

clothing from contamination.[4]

For larger spills, a full suit may

be required.[4]

Respiratory Protection NIOSH-approved respirator

Required when ventilation is

inadequate or when handling

large quantities of solid

Disodium EDTA that may

generate dust.[3][4]

Key Physicochemical and Hazard Data
Understanding the properties of Disodium EDTA is crucial for safe handling.
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Property Value

Physical State Solid (crystalline powder)[1]

Appearance White[1]

Odor Odorless[1]

pH (aqueous solution) 4.0 - 6.0[1]

Melting Point 252 °C (485.6 °F)[1]

Acute Inhalation Toxicity Category 4 (Harmful if inhaled)[1][2]

Specific Target Organ Toxicity
May cause damage to organs through

prolonged or repeated exposure.[2]

Safe Handling and Disposal Protocol
This step-by-step protocol outlines the necessary procedures for the safe handling of

Disodium EDTA in a laboratory setting.

1. Preparation and Engineering Controls:

Ensure a well-ventilated work area. Use of a chemical fume hood is recommended,

especially when working with the solid form to minimize dust inhalation.

Locate the nearest eyewash station and safety shower before beginning work.[2]

Clear the workspace of any unnecessary items.

2. Donning Personal Protective Equipment (PPE):

Put on a laboratory coat.

Wear safety glasses with side shields or goggles.

Put on nitrile gloves.

3. Handling and Use:
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When weighing the solid, do so in a fume hood or a designated weighing area with local

exhaust ventilation to avoid generating dust.

Avoid breathing dust.[1][3]

If creating a solution, slowly add the Disodium EDTA to the solvent (e.g., water) to avoid

splashing.

Keep containers tightly closed when not in use.[2][5]

4. Spills and Accidental Exposure:

Minor Spills (Solid): Carefully sweep up the material, avoiding dust generation, and place it in

a labeled container for disposal.

Minor Spills (Liquid): Absorb the spill with an inert material (e.g., sand, vermiculite) and place

it in a labeled container for disposal.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[1] Seek medical attention.

Skin Contact: Wash off immediately with plenty of soap and water.[3] Remove contaminated

clothing.

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention if

symptoms persist.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[3]

5. Disposal:

Dispose of Disodium EDTA waste and contaminated materials in accordance with local,

state, and federal regulations.

Do not allow the material to enter drains or waterways.[6]
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Safe Handling Workflow
The following diagram illustrates the logical workflow for safely handling Disodium EDTA.

Safe Handling Workflow for Disodium EDTA

Preparation & Engineering Controls
(Ventilation, Eyewash/Shower Check)

Don Personal Protective Equipment
(Lab Coat, Goggles, Gloves)

Handling & Use
(Weigh in Hood, Avoid Dust)

Spill or Exposure Occurs

No

Waste Disposal
(Follow Regulations)

Yes

Spill & Exposure Response
(Evacuate, First Aid, Clean-up)

Yes

End of Procedure

Click to download full resolution via product page

Safe Handling Workflow for Disodium EDTA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. thermofishersci.in [thermofishersci.in]

2. fishersci.com [fishersci.com]

3. valudor.com [valudor.com]

4. westliberty.edu [westliberty.edu]

5. fishersci.se [fishersci.se]

6. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Disodium EDTA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3056728#personal-protective-equipment-for-
handling-disodium-edta]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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